Cas no 37968-71-1 (pyrimidine, 4-ethynyl-2-methoxy- (9ci))

• Product Name: pyrimidine, 4-ethynyl-2-methoxy- (9ci)
• CAS No: 37968-71-1
• MF: C₇H₆N₂O
• MW: 134.13534116745
• CID: 922823
• Update Time: 2024-06-14

pyrimidine, 4-ethynyl-2-methoxy- (9ci) Chemical and Physical Properties

Names and Identifiers

• pyrimidine, 4-ethynyl-2-methoxy- (9ci)
• 4-Ethynyl-2-methoxypyrimidine
• Pyrimidine, 4-ethynyl-2-methoxy-

• Inchi： 1S/C7H6N2O/c1-3-6-4-5-8-7(9-6)10-2/h1,4-5H,2H3
• InChI Key： YVKXUKXNRPITAD-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=CC(C#C)=N1

Computed Properties

• Exact Mass: 134.048
• Monoisotopic Mass: 134.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35A^2

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 244.3±32.0 °C(Predicted)
• pka: -0.05±0.20(Predicted)